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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the utilization of aerosol
Codlemone dispensers in research plots for the study and management of the codling moth,
Cydia pomonella. The following protocols and data are intended to assist in the design and
execution of effective mating disruption experiments.

Introduction

Codlemone, the primary component of the codling moth sex pheromone, ((E,E)-8,10-
dodecadien-1-ol), is a critical tool for integrated pest management (IPM).[1][2][3] Aerosol
dispensers offer a low-labor method for deploying this semiochemical over large areas,
creating a pheromone-saturated environment that disrupts the ability of male moths to locate
females for mating.[3][4][5] This technique, known as mating disruption, relies on the principle
of "false-plume following" or "competitive attraction,” where the synthetic pheromone plumes
from dispensers compete with the natural plumes emitted by female moths.[1][3][6]

Aerosol dispensers release timed puffs of Codlemone, creating extensive plumes that can
travel long distances downwind.[3] Research has shown that these dispensers can be as
effective as traditional hand-applied passive dispensers, with the significant advantage of
reduced labor costs.[1][2] However, their efficacy in smaller, more heterogeneous research
plots requires careful consideration of dispenser density, placement, and operational
parameters.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1669284?utm_src=pdf-interest
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3047557/
https://repository.agrosavia.co/server/api/core/bitstreams/4adcabc9-f95a-488a-a63a-73eb9b06e57e/content
https://www.researchgate.net/figure/Diagrammatic-representation-of-a-pheromone-detecting-sensillum-trichodeum-of-a-moth_fig3_227189850
https://www.researchgate.net/figure/Diagrammatic-representation-of-a-pheromone-detecting-sensillum-trichodeum-of-a-moth_fig3_227189850
https://www.researchgate.net/publication/221859971_Putative_Chemosensory_Receptors_of_the_Codling_Moth_Cydia_pomonella_Identified_by_Antennal_Transcriptome_Analysis
https://www.ncbi.nlm.nih.gov/books/NBK200991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3047557/
https://www.researchgate.net/figure/Diagrammatic-representation-of-a-pheromone-detecting-sensillum-trichodeum-of-a-moth_fig3_227189850
https://pubmed.ncbi.nlm.nih.gov/28117454/
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.researchgate.net/figure/Diagrammatic-representation-of-a-pheromone-detecting-sensillum-trichodeum-of-a-moth_fig3_227189850
https://pmc.ncbi.nlm.nih.gov/articles/PMC3047557/
https://repository.agrosavia.co/server/api/core/bitstreams/4adcabc9-f95a-488a-a63a-73eb9b06e57e/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following tables summarize key quantitative data from various research studies on the
application of aerosol Codlemone dispensers for codling moth mating disruption.

Table 1: Efficacy of Aerosol Dispensers at Various Densities

Di Densit Mating Disruption Efficacy
ispenser Densi
- v (% reduction in male moth  Reference

(units/ha)

capture)
2.5 83% [4]
5 >90% [1112]
>5 >90% [1]
75 >90% [2]

Table 2: Optimization of Aerosol Dispenser Emission Parameters

o Outcome on Mating
Parameter Variation . . Reference
Disruption

Equal to standard

Pheromone 50% reduction (3.5 )
) o formulation (7 [41171
Concentration mg/emission) o
mg/emission)

Dispenser Operation Similar to standard

_ 3 and 6 hours _ [7]
Period 12-hour period

o 30 and 60-minute Similar to standard
Emission Frequency ) ) ) [7]

intervals 15-minute interval

Experimental Protocols
Experimental Design for Efficacy Trials

This protocol outlines a randomized complete block design to assess the efficacy of different
aerosol Codlemone dispenser application rates.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.researchgate.net/publication/221859971_Putative_Chemosensory_Receptors_of_the_Codling_Moth_Cydia_pomonella_Identified_by_Antennal_Transcriptome_Analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3047557/
https://repository.agrosavia.co/server/api/core/bitstreams/4adcabc9-f95a-488a-a63a-73eb9b06e57e/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC3047557/
https://repository.agrosavia.co/server/api/core/bitstreams/4adcabc9-f95a-488a-a63a-73eb9b06e57e/content
https://www.researchgate.net/publication/221859971_Putative_Chemosensory_Receptors_of_the_Codling_Moth_Cydia_pomonella_Identified_by_Antennal_Transcriptome_Analysis
https://www.jneurosci.org/content/30/18/6323
https://www.jneurosci.org/content/30/18/6323
https://www.jneurosci.org/content/30/18/6323
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Objective: To determine the optimal dispenser density for effective mating disruption in a
research plot setting.

Materials:

Aerosol Codlemone dispensers (e.g., Isomate® CM MIST, Checkmate® Puffer®)

Pheromone-baited traps (with high-load codlemone lures, e.g., CM DA-Combo lure)[6][8]

Sticky trap liners

Flagging tape for marking plots and trap locations

GPS unit for precise location mapping
Procedure:

o Site Selection: Choose a research orchard with a known history of codling moth infestation.
The minimum recommended size for mating disruption trials is 10 acres to minimize edge
effects.[8][9]

e Plot Design:
o Establish multiple research plots of a standardized size (e.g., 1-5 acres).

o Include a non-treated control plot to serve as a baseline for codling moth population
pressure.

o Arrange the plots in a randomized complete block design to account for potential
environmental gradients.

o Ensure adequate buffer zones between plots to prevent pheromone drift between
treatments.

o Dispenser Deployment:

o In each treatment plot, deploy aerosol dispensers at the desired densities (e.g., 2.5
units/ha, 5 units/ha).
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o Place dispensers in the upper third of the tree canopy for optimal pheromone dispersal.[8]

o Follow the manufacturer's instructions for dispenser activation and programming of
emission intervals.

e Monitoring:

o Deploy pheromone-baited traps within each plot, including the control. A typical density is
1-2 traps per acre.

o Place traps at a standardized height within the tree canopy.

o Check traps weekly, record the number of captured male codling moths, and replace sticky
liners as needed.

e Data Analysis:

o Calculate the average number of moths captured per trap per week for each treatment
and the control.

o Determine the percent mating disruption for each treatment using the following formula: %
Disruption = [1 - (moths in treated plot / moths in control plot)] * 100

o Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a means
separation test like Tukey's HSD) to determine significant differences between treatments.

Protocol for Assessing Fruit Injury

Objective: To evaluate the effectiveness of aerosol Codlemone dispensers in preventing fruit
damage by codling moth larvae.

Procedure:

» At the end of the growing season, randomly select a predetermined number of trees from the
center of each research plot.

o From each selected tree, randomly sample a set number of fruits (e.g., 100 fruits) from
different parts of the canopy.
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o Carefully inspect each fruit for signs of codling moth larval entry holes or internal damage.
» Calculate the percentage of fruit injury for each plot.

 Statistically compare the fruit injury levels between the different dispenser treatments and the
control plot.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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